3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one

• IUPAC Name: 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4-one
• InChI: InChI=1S/C22H21N3O4/c1-4-11-25-13-17(20(26)15-7-5-6-8-18(15)25)22-23-21(24-29-22)16-10-9-14(27-2)12-19(16)28-3/h5-10,12-13H,4,11H2,1-3H3
• InChI Key: DHEOIGZNNZDVFY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=O)C2=CC=CC=C21)C3=NC(=NO3)C4=C(C=C(C=C4)OC)OC
• Molecular Formula: C22H21N3O4
• Molecular Weight: 391.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 1,2,4-oxadiazole ring, a quinolinone structure, and a dimethoxyphenyl group. These groups are common in many biologically active compounds and could potentially contribute to various chemical properties and biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-oxadiazole ring, a quinolinone structure, and a dimethoxyphenyl group. The exact 3D structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-oxadiazole ring and the quinolinone structure. The oxadiazole ring is a heterocycle that can participate in various chemical reactions. The quinolinone structure is a type of lactam and can undergo reactions typical of lactams.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Mechanism of Action

The exact mechanism of action of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one is not fully understood, but it is believed to act as an agonist at the estrogen receptor beta (ERβ). This receptor is involved in a variety of physiological processes, including the regulation of neuronal function and the immune system.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have neuroprotective effects, as well as anti-inflammatory and anti-oxidative effects. This compound has also been shown to have an effect on the immune system, and may be useful in the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one in lab experiments is that it has been extensively studied, and its effects are well understood. However, one limitation is that it is a relatively new compound, and there is still much to learn about its potential applications.

Future Directions

There are many potential future directions for research on 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one. One area of interest is in the development of new treatments for neurological disorders. This compound may also be useful in the treatment of autoimmune disorders, and further research is needed to explore this potential application. Additionally, this compound may have applications in the field of cancer research, as it has been shown to have anti-proliferative effects on certain cancer cells.

Synthesis Methods

The synthesis of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one typically involves a multi-step process that begins with the reaction of 2,4-dimethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This compound is then reacted with propyl bromide and sodium ethoxide to form the propylated hydrazone. The final step involves the reaction of the propylated hydrazone with 2-chloroquinoline-3-carboxylic acid to form this compound.

Scientific Research Applications

3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-propylquinolin-4(1H)-one has been studied for its potential use in a variety of scientific research applications. One area of particular interest is in the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects, and may be useful in preventing or slowing the progression of these diseases.